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Introduction
These application notes provide a detailed protocol for determining the half-maximal inhibitory

concentration (IC50) of AMG 511 in a cellular context. AMG 511 is a potent and selective pan-

class I phosphatidylinositol-3 kinase (PI3K) inhibitor.[1][2] The PI3K/AKT signaling pathway is

frequently hyperactivated in cancer and plays a crucial role in tumor cell growth and survival.[2]

AMG 511 has demonstrated effective inhibition of this pathway, leading to reduced cell

proliferation.[2]

It is important to distinguish AMG 511 from AMG 510 (Sotorasib). While both are developed by

Amgen, AMG 510 is a KRAS G12C inhibitor.[3][4][5][6] This document focuses exclusively on

AMG 511, the PI3K inhibitor.

Data Presentation
The following table summarizes the reported in vitro inhibitory activities of AMG 511 against

various PI3K isoforms and in a cellular assay.
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Target IC50 Value Assay Type

PI3Kα (p110α) 11 nM Biochemical Assay

PI3Kβ (p110β) 2 nM Biochemical Assay

PI3Kδ (p110δ) 8 nM Biochemical Assay

PI3Kγ (p110γ) 6 nM Biochemical Assay

U87 MG cells (AKT S473

phosphorylation)
4 nM Cellular Assay

U87 MG cells (PRAS40

phosphorylation)
23 nM Cellular Assay

U87 MG cells (p70S6K

phosphorylation)
30 nM Cellular Assay

U87 MG cells (S6

phosphorylation)
70 nM Cellular Assay

Data sourced from publicly available research.[2]

Signaling Pathway
The following diagram illustrates the PI3K/AKT signaling pathway and the point of inhibition by

AMG 511.
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Diagram 1: PI3K/AKT Signaling Pathway Inhibition by AMG 511.
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Experimental Protocol: IC50 Determination in U87
MG Cells
This protocol outlines a method for determining the IC50 value of AMG 511 in the U87 MG

glioblastoma cell line using a resazurin-based cell viability assay.

1. Materials and Reagents

U87 MG glioblastoma cell line

Dulbecco's Modified Eagle's Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Trypsin-EDTA

Phosphate-Buffered Saline (PBS)

AMG 511

Dimethyl Sulfoxide (DMSO)

Resazurin sodium salt

96-well cell culture plates

CO2 incubator (37°C, 5% CO2)

Microplate reader

2. Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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